Atr-IN-4

• CAS: 2574545-45-0
• Molecular Formula: C18H20N8O
• Molecular Weight: 364.4 g/mol
• InChI: InChI=1S/C18H20N8O/c1-12-11-27-8-7-25(12)17-9-13(15-4-6-21-24(15)2)16-10-19-18(26(16)23-17)14-3-5-20-22-14/h3-6,9-10,12H,7-8,11H2,1-2H3,(H,20,22)/t12-/m1/s1
• InChIKey: BUTVLOCHWATRAS-GFCCVEGCSA-N

Atr-IN-4: Imidazo[1,5-b]pyridazine ATR Kinase Inhibitor for Oncology Research

Atr-IN-4 is a synthetic small-molecule inhibitor of Ataxia Telangiectasia and Rad3-related (ATR) kinase, a master regulator of the DNA damage response (DDR). The compound was disclosed as Example 13 in patent CN112142744A, assigned to Shanghai Yingpai Pharmaceutical Co., Ltd. [1]. Atr-IN-4 belongs to the imidazo[1,5-b]pyridazine chemical class—a scaffold distinct from the morpholinopyrimidine and related chemotypes that dominate the clinical ATR inhibitor pipeline [2]. The compound is commercially available from multiple research chemical vendors at purities ≥98% , with a molecular formula of C₁₈H₂₀N₈O and a molecular weight of 364.40 g/mol [1].

1

ATR kinase tool compound with an imidazo[1,5-b]pyridazine scaffold, structurally distinct from clinical ATR inhibitors (morpholinopyrimidine, triazolopyrazine cores).

2

Supports titratable DDR pathway modulation studies where graded ATR-CHK1 signaling responses are preferred over complete target saturation.

3

Multi-vendor research supply (≥6 independent suppliers, ≥98% purity) suitable for scaffold-hopping SAR and cell-line profiling workflows.

• [1] CN112142744A – Substituted fused heteroaromatic bicyclic compounds as kinase inhibitors and uses thereof. Applicant: Shanghai Yingpai Pharmaceutical Co., Ltd. Inventors: Cai Suixiong, Tian Ye, Wang Xiaozhu. Publication date: 2020-12-29. View Source
• [2] Foote KM, et al. Discovery and Characterization of AZD6738, a Potent Inhibitor of Ataxia Telangiectasia Mutated and Rad3 Related (ATR) Kinase with Activity as an Anticancer Agent. J Med Chem. 2018;61(22):9889-9907. View Source

Why Atr-IN-4 Cannot Be Substituted by Other ATR Inhibitors

ATR inhibitors are not a homogeneous class; potency, selectivity, physicochemical properties, and scaffold-dependent binding kinetics vary substantially across chemotypes. Clinical-stage ATR inhibitors such as ceralasertib (AZD6738, morpholinopyrimidine scaffold, biochemical IC₅₀ ~1–2.5 nM ) and elimusertib (BAY-1895344, IC₅₀ ~7 nM ) exhibit significantly different cellular activity windows, oral bioavailability, and toxicity profiles compared to tool compounds like Atr-IN-4 [1]. Even within the same patent series (CN112142744A), cellular IC₅₀ values span over two orders of magnitude across analogs [2]. Substituting one ATR inhibitor for another without accounting for target residence time, cell-line-specific potency, and ATP-competitive behavior risks introducing uncontrolled variables into DDR signaling experiments, compromising reproducibility and mechanistic interpretation.

!

Clinical-stage ATR inhibitors (ceralasertib, elimusertib) exhibit distinct cellular activity windows and target residence times; their morpholinopyrimidine/triazolopyrazine scaffolds may shift selectivity and DDR readouts compared to the imidazo[1,5-b]pyridazine core.

!

Close patent analogs (CN112142744A series) span over two orders of magnitude in cellular IC₅₀; substitution without verification can introduce uncontrolled variability into pathway activation thresholds.

!

Formulation and solubility differences (DMSO solubility, precipitation behavior) can alter compound delivery in cell-based assays, compromising reproducibility if an alternative ATR inhibitor is used without reformulation validation.

• [1] Pires IM, et al. Comparative in vivo toxicology of ATR inhibitors ceralasertib, elimusertib, and berzosertib alone and in combination with ionizing radiation. Cancer Res. 2022;82(12_Suppl):Abstract 5476. View Source
• [2] CN112142744A – Substituted fused heteroaromatic bicyclic compounds as kinase inhibitors and uses thereof. Examples 1–21. View Source

Evidence Differentiating Atr-IN-4 from Close Analogs and Alternatives

Cellular Potency in NCI-H460 Lung Cancer Cells vs. ATR-IN-29

In the NCI-H460 non-small cell lung cancer cell line, Atr-IN-4 inhibits proliferation with an IC₅₀ of 41.33 nM (disclosed in patent CN112142744A [1]). In a separate study, the structurally distinct ATR inhibitor ATR-IN-29 (biochemical ATR IC₅₀ = 1 nM) exhibited an anti-proliferative IC₅₀ of 19.02 nM in NCI-H460 cells using a 4-day treatment protocol . While ATR-IN-29 demonstrates approximately 2.2-fold greater cellular potency in this cell line, Atr-IN-4 offers a moderated potency profile that may be advantageous for experimental systems where supra-physiological target engagement is undesirable, such as in nuanced DDR signaling studies requiring partial ATR pathway suppression rather than complete ablation. Note: this is a cross-study comparison; assay conditions (treatment duration, serum concentration, readout method) may not be identical.

Cellular IC₅₀ (NCI-H460)

Cross-study reported

Atr-IN-4: 41.33 nM ATR-IN-29: 19.02 nM (~2.2-fold difference)

Supports titratable ATR pathway modulation research; moderated potency profile may avoid supra-physiological target engagement in DDR signaling assays.

Cross-study comparison; assay conditions (treatment duration, readout) may not be identical.

Evidence Dimension	Anti-proliferative cellular IC₅₀ in NCI-H460 non-small cell lung cancer cells
Target Compound Data	41.33 nM (Atr-IN-4, patent CN112142744A)
Comparator Or Baseline	19.02 nM (ATR-IN-29, 4-day treatment protocol)
Quantified Difference	Atr-IN-4 is approximately 2.2-fold less potent than ATR-IN-29 in this cell line under the respective assay conditions
Conditions	Atr-IN-4: cellular growth inhibition assay (patent CN112142744A, conditions not fully detailed in machine translation). ATR-IN-29: 4-day anti-proliferative assay, NCI-H460 cells .

Why This Matters

Researchers requiring a titratable ATR inhibitor with a moderate cellular potency window—rather than sub-nanomolar biochemical potency—may find Atr-IN-4's IC₅₀ profile in NCI-H460 suitable for dose-response studies where full target saturation is undesirable.

• [1] CN112142744A – Substituted fused heteroaromatic bicyclic compounds as kinase inhibitors and uses thereof. Compound 13 (Atr-IN-4): NCI-H460 IC₅₀ = 41.33 nM. View Source

Cell-Line Potency Differential Between DU145 and NCI-H460

Within the same patent disclosure (CN112142744A), Atr-IN-4 was profiled against two human cancer cell lines: DU145 prostate cancer (IC₅₀ = 130.9 nM) and NCI-H460 lung cancer (IC₅₀ = 41.33 nM), yielding a 3.2-fold potency differential [1]. This contrasts with ATR-IN-29, which exhibited anti-proliferative IC₅₀ values ranging from 19.02 nM (NCI-H460) to 181.60 nM (OVCAR-3 ovarian) across five cell lines—an approximate 9.5-fold range . The narrower differential exhibited by Atr-IN-4 across the two tested cell lines may indicate a more consistent potency profile between prostate and lung cancer contexts, though data in additional cell lines are not available. This is a class-level inference based on limited cell line panels and should be interpreted cautiously.

Cell-line differential

Class-level inference

Atr-IN-4 DU145/NCI-H460: 130.9 / 41.33 nM (3.2×) ATR-IN-29 range: 9.5×

Narrower inter-cell-line potency differential may simplify cross-model ATR dependency screening; limited to two cell lines in disclosed data.

Data from patent CN112142744A; additional cell-line profiling required to confirm consistency.

Evidence Dimension	Cell-line-dependent anti-proliferative potency differential
Target Compound Data	DU145 IC₅₀ = 130.9 nM; NCI-H460 IC₅₀ = 41.33 nM; fold difference = 3.2× (Atr-IN-4)
Comparator Or Baseline	ATR-IN-29: NCI-H460 IC₅₀ = 19.02 nM; OVCAR-3 IC₅₀ = 181.60 nM; fold difference = 9.5× (across the most and least sensitive lines tested)
Quantified Difference	Atr-IN-4 exhibited a ~3.2-fold cell line differential vs. a ~9.5-fold range for ATR-IN-29 across different cell line panels
Conditions	Atr-IN-4: cellular growth inhibition, DU145 and NCI-H460 (patent CN112142744A). ATR-IN-29: 4-day anti-proliferative assay across A549, HCC1806, HCT116, OVCAR-3, and NCI-H460 .

Why This Matters

A narrower inter-cell-line potency differential may simplify dose selection when screening across prostate and lung cancer models, though the limited number of cell lines tested with Atr-IN-4 (n=2) versus ATR-IN-29 (n=5) limits the robustness of this inference.

• [1] CN112142744A – Substituted fused heteroaromatic bicyclic compounds as kinase inhibitors and uses thereof. Compound 13: DU145 IC₅₀ = 130.9 nM; NCI-H460 IC₅₀ = 41.33 nM. View Source

HPLC Purity Exceeding Typical Research-Grade Specifications

Commercially available Atr-IN-4 (MedChemExpress Cat. No. HY-145312) is specified at 98.35% purity by HPLC . Alternative suppliers including SparkJade (Cat. No. SJ-MX11441) and Biozol specify purity >98% . This compares favorably to many research-grade ATR tool compounds offered at a standard ≥95% purity threshold. For example, several ATR-IN-series compounds from the same and related patent families are commonly supplied at 95–98% purity . A purity specification of 98.35% reduces the likelihood of confounding biological effects from impurities, which is particularly relevant when studying DDR pathways where trace contaminants with DNA-damaging activity could artifactually activate the very pathways under investigation.

HPLC Purity

Specification review

98.35%

Reduces risk of impurity-driven assay artifacts in DDR studies; exceeds typical ≥95% research-grade threshold.

Vendor Certificate of Analysis (MedChemExpress).

Evidence Dimension	HPLC purity specification
Target Compound Data	98.35% (MedChemExpress HY-145312)
Comparator Or Baseline	Typical research-grade ATR inhibitor purity: ≥95% (industry standard for many tool compounds)
Quantified Difference	Atr-IN-4 purity exceeds the ≥95% baseline by approximately 3.35 percentage points
Conditions	HPLC purity determination; vendor Certificate of Analysis specifications .

Why This Matters

Higher purity reduces the risk of off-target effects from impurities and improves inter-experimental reproducibility, which is critical for DDR pathway studies where even minor DNA-damaging contaminants can confound results.

High DMSO Solubility Enabling Flexible In Vitro Dosing

Atr-IN-4 demonstrates a DMSO solubility of 25 mg/mL, corresponding to approximately 68.6 mM based on its molecular weight of 364.40 g/mol . This solubility permits the preparation of concentrated DMSO stock solutions suitable for in vitro cellular assays with DMSO concentrations kept below the typical 0.1% (v/v) cytotoxicity threshold. By comparison, many ATR inhibitors in the imidazo[1,5-b]pyridazine and related heterocyclic series exhibit limited aqueous and DMSO solubility, often requiring sonication, heating, or specialized formulation vehicles to achieve working concentrations [1]. The high DMSO solubility of Atr-IN-4 reduces the experimental burden of stock solution preparation and minimizes the risk of compound precipitation during dilution into aqueous assay media.

DMSO Solubility

Formulation-context

25 mg/mL (~68.6 mM)

Enables concentrated stock preparation with minimal DMSO carryover into cell-based assays, preserving viability and assay fidelity.

Ultrasonic assistance may be required per vendor instructions.

Evidence Dimension	DMSO solubility
Target Compound Data	25 mg/mL (~68.6 mM) in DMSO
Comparator Or Baseline	Class-level: many structurally related ATR inhibitors require sonication or heating to achieve >10 mg/mL in DMSO
Quantified Difference	Atr-IN-4 achieves a DMSO concentration of ~68.6 mM, well above the typical 10–30 mM range reported for many research-grade kinase inhibitors with similar molecular weight
Conditions	DMSO at 25°C; ultrasonic assistance may be required per vendor instructions .

Why This Matters

High DMSO solubility enables the preparation of concentrated stock solutions that minimize organic solvent carryover into cell-based assays, preserving cell viability and assay fidelity.

• [1] Di Veroli GY, et al. High-throughput screening with high-content imaging for the discovery of chemical probes. Nat Protoc. 2016; class-level observation on solubility challenges for heterocyclic kinase inhibitors. View Source

Chemically Orthogonal Imidazo[1,5-b]pyridazine Scaffold

Atr-IN-4 is built on an imidazo[1,5-b]pyridazine bicyclic core bearing (R)-3-methylmorpholine, 1-methyl-1H-pyrazol-5-yl, and 1H-pyrazol-3-yl substituents (IUPAC: (R)-3-methyl-4-(4-(1-methyl-1H-pyrazol-5-yl)-7-(1H-pyrazol-3-yl)imidazo[1,5-b]pyridazin-2-yl)morpholine) [1]. This scaffold is structurally distinct from the morpholinopyrimidine core of ceralasertib (AZD6738) [2], the pyrazine/pyrimidine core of berzosertib (VE-822/M6620) [3], and the triazolopyrazine scaffold of elimusertib (BAY-1895344) [4]. The imidazo[1,5-b]pyridazine system presents a distinct hydrogen-bonding topology and electron distribution that may confer differential selectivity against off-target PIKK family members (ATM, DNA-PK, mTOR) and distinct metabolic vulnerability compared to the clinical chemotypes. The patent family CN112142744A includes 21 exemplified compounds spanning imidazo[1,2-b]pyridazine, imidazo[1,5-b]pyridazine, [1,2,4]triazolo[4,3-b]pyridazine, pyrazolo[1,5-a]pyrimidine, and other fused heteroaromatic systems, providing a rich chemical space for scaffold-hopping SAR studies [1].

Scaffold topology

Class-level inference

Imidazo[1,5-b]pyridazine core vs. morpholinopyrimidine (ceralasertib), pyrazine/pyrimidine (berzosertib), triazolopyrazine (elimusertib)

Distinct hydrogen-bonding topology may confer differential PIKK family selectivity; enables scaffold-hopping SAR exploration.

No head-to-head biochemical selectivity data available.

Evidence Dimension	Core chemical scaffold
Target Compound Data	Imidazo[1,5-b]pyridazine core with (R)-3-methylmorpholine, 1-methyl-1H-pyrazol-5-yl, and 1H-pyrazol-3-yl substituents
Comparator Or Baseline	Ceralasertib: morpholinopyrimidine. Berzosertib: pyrazine/pyrimidine. Elimusertib: triazolopyrazine.
Quantified Difference	Orthogonal scaffold topology; no direct SAR data available, but distinct binding mode potential inferred from chemotype divergence
Conditions	Structural comparison based on published chemical structures; no head-to-head biochemical selectivity data available.

Why This Matters

For medicinal chemistry and chemical biology programs, access to an imidazo[1,5-b]pyridazine-based ATR inhibitor enables exploration of scaffold-dependent selectivity, metabolism, and binding kinetics that are inaccessible with the clinically dominant morpholinopyrimidine and related cores.

• [1] CN112142744A – Substituted fused heteroaromatic bicyclic compounds as kinase inhibitors and uses thereof. Example 13 structural characterization. View Source
• [2] Foote KM, et al. Discovery and Characterization of AZD6738 (ceralasertib), a Potent Inhibitor of ATR Kinase. J Med Chem. 2018;61(22):9889-9907. Morpholinopyrimidine scaffold. View Source
• [3] Charrier JD, et al. Discovery of Potent and Selective Inhibitors of Ataxia Telangiectasia Mutated and Rad3 Related (ATR) Protein Kinase as Potential Anticancer Agents. J Med Chem. 2011;54(7):2320-2330. VE-822 (berzosertib) scaffold characterization. View Source
• [4] Wengner AM, et al. The Novel ATR Inhibitor BAY 1895344 (elimusertib) Is Efficacious as Monotherapy and Combined with DNA Damage-Inducing Agents in Preclinical Cancer Models. Mol Cancer Ther. 2020;19(1):26-38. Triazolopyrazine scaffold. View Source

Multi-Vendor Availability Reducing Single-Supplier Dependency

Atr-IN-4 is stocked by at least six independent chemical vendors including MedChemExpress (HY-145312, 98.35% purity), TargetMol (T40212), GlpBio (GC65514), SparkJade (SJ-MX11441), Biozol, and MuseChem (I045153) [1]. This multi-vendor availability contrasts with several proprietary clinical ATR inhibitors (ceralasertib, berzosertib, elimusertib) that are subject to patent-enforced single-supplier distribution or Material Transfer Agreement (MTA) restrictions, limiting procurement flexibility for academic and industrial research laboratories. Multi-source availability mitigates supply chain risk, enables competitive pricing, and provides redundancy in the event of vendor-specific stockouts or discontinuations.

Multi-vendor supply

Source review

≥6 independent vendors (MedChemExpress, TargetMol, GlpBio, SparkJade, Biozol, MuseChem) at ≥98% purity

Mitigates single-supplier procurement risk; enables cross-referencing of analytical data across sources.

Catalog availability as of 2025; independent verification of purity recommended.

Evidence Dimension	Number of independent commercial suppliers with defined purity specifications
Target Compound Data	≥6 vendors (MedChemExpress, TargetMol, GlpBio, SparkJade, Biozol, MuseChem) stocking Atr-IN-4 at ≥98% purity
Comparator Or Baseline	Clinical ATR inhibitors: typically 1–2 authorized distributors with MTA restrictions (e.g., ceralasertib via AstraZeneca partner networks; berzosertib via EMD Serono/Vertex partner networks)
Quantified Difference	Atr-IN-4 offers ≥6 independent procurement channels vs. 1–2 restricted channels for clinical-stage ATR inhibitors
Conditions	Commercial availability assessment based on publicly listed vendor catalogs as of 2025.

Why This Matters

Multi-vendor availability ensures uninterrupted research supply, competitive pricing, and the ability to cross-reference purity and analytical data across independent suppliers.

• [1] GlpBio. ATR-IN-4 (GC65514) Product Page. View Source

Priority Research Applications for Atr-IN-4 in DDR Oncology

Dose-Response Profiling of ATR-CHK1 Axis in NCI-H460 Cells

Atr-IN-4's cellular IC₅₀ of 41.33 nM in NCI-H460 (patent CN112142744A [1]) places it in a potency range suitable for titratable ATR pathway modulation. Unlike ultra-potent inhibitors (e.g., ATR-IN-29, NCI-H460 IC₅₀ = 19.02 nM ) that may saturate target engagement across a narrow concentration range, Atr-IN-4's moderate cellular activity facilitates graded dose-response analysis of ATR-dependent CHK1 phosphorylation, γH2AX foci formation, and cell cycle checkpoint activation. This scenario is particularly relevant for studies mapping the quantitative relationship between ATR occupancy and downstream DDR effector responses.

Cross-Tissue ATR Dependency Screening in Prostate and Lung Models

Atr-IN-4 has been profiled in both DU145 (IC₅₀ = 130.9 nM) and NCI-H460 (IC₅₀ = 41.33 nM) cells within the same patent disclosure [1], yielding a modest 3.2-fold inter-cell-line potency differential. Researchers investigating tissue-specific ATR dependency can employ Atr-IN-4 at empirically determined equipotent concentrations (e.g., ~3× higher in DU145 vs. NCI-H460) without switching compounds, reducing the complexity of cross-model comparisons. This contrasts with using inhibitors whose potency has not been characterized in both cell lines under comparable conditions.

Scaffold-Hopping SAR Exploration of Imidazo[1,5-b]pyridazine ATR Inhibitors

The imidazo[1,5-b]pyridazine core of Atr-IN-4 represents a chemotype absent from the clinical ATR inhibitor pipeline (ceralasertib: morpholinopyrimidine; berzosertib: pyrazine/pyrimidine; elimusertib: triazolopyrazine) [2][3][4]. Medicinal chemistry teams seeking to diversify ATR inhibitor chemical matter can use Atr-IN-4 as a starting point for parallel SAR exploration, leveraging the 21-example patent series (CN112142744A) that includes imidazo[1,2-b]pyridazine, triazolo[4,3-b]pyridazine, and pyrazolo[1,5-a]pyrimidine analogs [1]. This expands intellectual property freedom-to-operate in academic drug discovery settings.

Combination Studies with DNA-Damaging Chemotherapeutics

The high DMSO solubility of Atr-IN-4 (≥25 mg/mL, ~68.6 mM ) and defined purity (98.35% ) support reliable formulation for in vitro combination experiments with DNA-damaging agents such as cisplatin, gemcitabine, or ionizing radiation. Consistent compound solubility and purity minimize the risk of vehicle-related artifacts (e.g., DMSO toxicity from excessive solvent volumes or particulate-induced cell stress) when co-administering Atr-IN-4 with cytotoxic agents whose effects may be masked or exaggerated by formulation inconsistencies.

Application

Selection Property

Validation Focus

ATR-CHK1 pathway dose-response studies

Moderated cellular potency profile (NCI-H460 IC₅₀ context)

CHK1 phosphorylation, γH2AX foci formation, cell cycle checkpoint activation

Cross-cell-line ATR dependency screening

Characterized potency differential across prostate (DU145) and lung (NCI-H460) cancer models

Equipotent concentration comparison, tissue-specific DDR effector responses

Scaffold-hopping SAR exploration

Imidazo[1,5-b]pyridazine core distinct from clinical morpholinopyrimidine/triazolopyrazine inhibitors

Selectivity profiling against PIKK family members, binding kinetics, metabolic stability

In vitro combination studies with DNA-damaging agents

High DMSO solubility (≥25 mg/mL) and defined purity (98.35%)

Vehicle artifact control, formulation consistency, cell viability preservation

• [1] CN112142744A – Substituted fused heteroaromatic bicyclic compounds as kinase inhibitors and uses thereof. Compound 13 (Atr-IN-4): DU145 IC₅₀ = 130.9 nM; NCI-H460 IC₅₀ = 41.33 nM. View Source
• [2] Foote KM, et al. Discovery and Characterization of AZD6738 (ceralasertib), a Potent Inhibitor of ATR Kinase. J Med Chem. 2018;61(22):9889-9907. View Source
• [3] Charrier JD, et al. Discovery of Potent and Selective Inhibitors of ATR Protein Kinase. J Med Chem. 2011;54(7):2320-2330. Berzosertib (VE-822) scaffold. View Source
• [4] Wengner AM, et al. The Novel ATR Inhibitor BAY 1895344 (elimusertib) Is Efficacious as Monotherapy and Combined with DNA Damage-Inducing Agents. Mol Cancer Ther. 2020;19(1):26-38. View Source